Cas no 2229592-33-8 (5-(4-methylthiophen-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(4-methylthiophen-2-yl)-1,3-oxazolidin-2-one
• CAS No: 2229592-33-8
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 6194726
• PubChem ID: 165697545
• Update Time: 2025-06-14

5-(4-methylthiophen-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylthiophen-2-yl)-1,3-oxazolidin-2-one
• EN300-1799961
• 2229592-33-8

• Inchi： 1S/C8H9NO2S/c1-5-2-7(12-4-5)6-3-9-8(10)11-6/h2,4,6H,3H2,1H3,(H,9,10)
• InChI Key： VGPCGSOPWMUMIQ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1CNC(=O)O1

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.6Ų

Additional information on 5-(4-methylthiophen-2-yl)-1,3-oxazolidin-2-one

Recent Advances in the Study of 5-(4-methylthiophen-2-yl)-1,3-oxazolidin-2-one (CAS: 2229592-33-8)

The compound 5-(4-methylthiophen-2-yl)-1,3-oxazolidin-2-one (CAS: 2229592-33-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This oxazolidinone derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and mechanisms of action. The following research brief synthesizes the latest findings related to this compound, providing insights into its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 5-(4-methylthiophen-2-yl)-1,3-oxazolidin-2-one to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the complexity of the process. The researchers employed a multi-step reaction sequence, starting from commercially available 4-methylthiophene-2-carboxylic acid, to achieve the target compound with high enantiomeric purity. This advancement is critical for scaling up production and facilitating further preclinical studies.

In terms of biological activity, 5-(4-methylthiophen-2-yl)-1,3-oxazolidin-2-one has demonstrated promising antimicrobial properties. A 2023 study in Antimicrobial Agents and Chemotherapy reported that the compound exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve inhibition of bacterial protein synthesis, similar to other oxazolidinone antibiotics such as linezolid. However, the compound's unique structural modifications may contribute to reduced resistance development, a significant advantage in the face of rising antibiotic resistance.

Beyond its antimicrobial effects, preliminary research suggests that 5-(4-methylthiophen-2-yl)-1,3-oxazolidin-2-one may have applications in oncology. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's effects on cancer cell lines. The results indicated selective cytotoxicity against certain types of leukemia cells, with minimal impact on normal hematopoietic cells. The researchers hypothesize that the compound may interfere with specific signaling pathways involved in cancer cell proliferation, though further mechanistic studies are needed to confirm this.

Pharmacokinetic studies of 5-(4-methylthiophen-2-yl)-1,3-oxazolidin-2-one have also progressed. A 2024 preclinical study in Drug Metabolism and Disposition evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The findings revealed favorable oral bioavailability and a half-life conducive to once- or twice-daily dosing. Importantly, the compound showed minimal interaction with major cytochrome P450 enzymes, reducing the likelihood of drug-drug interactions—a critical consideration for potential clinical use.

Despite these promising developments, challenges remain in the development of 5-(4-methylthiophen-2-yl)-1,3-oxazolidin-2-one as a therapeutic agent. Current research gaps include the need for more comprehensive toxicology studies and the optimization of formulation strategies to enhance stability. Additionally, while the compound's antimicrobial and anticancer properties are encouraging, its exact molecular targets and mechanisms require further elucidation. Future research directions may include structure-activity relationship (SAR) studies to identify more potent analogs and the exploration of combination therapies to maximize therapeutic potential.

In conclusion, 5-(4-methylthiophen-2-yl)-1,3-oxazolidin-2-one (CAS: 2229592-33-8) represents a compelling candidate for further development in both antimicrobial and anticancer applications. The recent advancements in its synthesis, coupled with emerging data on its biological activity and pharmacokinetic profile, position this compound as a promising subject for continued investigation. As research progresses, this oxazolidinone derivative may offer novel therapeutic options to address pressing medical challenges, particularly in the realms of antibiotic resistance and oncology.